Cas no 2137777-20-7 (2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine)

• Product Name: 2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine
• CAS No: 2137777-20-7
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 6246042
• PubChem ID: 165961710
• Update Time: 2025-05-19

2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine
• [2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-yl]methanamine
• 2137777-20-7
• EN300-1068001

• Inchi： 1S/C12H12FN3O/c1-17-11-6-8(4-5-15-11)10-3-2-9(7-14)12(13)16-10/h2-6H,7,14H2,1H3
• InChI Key： HFHSTAPUJHNWPL-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=CC(C2C=CN=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 233.09644018g/mol
• Monoisotopic Mass: 233.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine

2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine

The compound CAS No. 2137777-20-7, also known as 2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity.

Structure and Synthesis

The molecular structure of 2-fluoro-6-(2-methoxypyridin-4-yl)pyridin-3-ylmethanamine is characterized by a pyridine ring substituted with a fluoro group at position 2 and a methoxy-substituted pyridine moiety at position 6. The presence of the methoxy group (-OCH₃) introduces electron-donating effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. The methanamine group (-CH₂NH₂) attached to the pyridine ring further adds functional diversity, making this compound a valuable substrate for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution, coupling reactions, and catalytic hydrogenation. Researchers have explored the use of transition metal catalysts, such as palladium(0), to facilitate cross-coupling reactions, which are pivotal in constructing the biaryl framework of this molecule.

Chemical Properties and Reactivity

2-fluoro-6-(2-methoxypyridin-4-y)lpyridin-3-ylmethanamine exhibits distinctive chemical properties due to its heterocyclic framework and substituent effects. The fluoro group at position 2 imparts electron-withdrawing characteristics, while the methoxy group at position 4 of the attached pyridine ring introduces electron-donating effects. This interplay between electron-withdrawing and electron-donating groups significantly influences the molecule's reactivity in various chemical reactions.

Studies have shown that this compound can undergo nucleophilic aromatic substitution at specific positions due to the activating effects of the methoxy group. Additionally, the methanamine group can participate in hydrogen bonding interactions, making it a potential candidate for applications in drug design and supramolecular chemistry.

Applications in Pharmaceutical Research

The unique structure of CAS No. 2137777–– has made it a subject of interest in pharmaceutical research, particularly in drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases.

Recent studies have highlighted its potential as a lead compound for designing inhibitors of kinase enzymes, which are key targets in cancer therapy. The molecule's ability to form hydrogen bonds with critical residues in enzyme active sites makes it a promising scaffold for developing potent kinase inhibitors.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 2137777–– is crucial for ensuring its safe handling and disposal during industrial processes. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be metabolized by microorganisms in environmental systems.

Safety data sheets (SDS) for this compound emphasize proper handling procedures to minimize exposure risks for workers involved in its synthesis or use. Protective equipment such as gloves, lab coats, and goggles should be worn during handling to prevent skin or eye contact.

Conclusion

In summary, CAS No. 2137777––, or ..., is a versatile organic compound with significant potential across multiple disciplines due to its unique structural features and reactivity patterns.